Cas no 2648917-56-8 ((2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• CAS No: 2648917-56-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6285153
• PubChem ID: 165583658
• Update Time: 2025-10-28

(2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• 2648917-56-8
• EN300-1529404
• (2S)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(31)32)29-24(30)13-18(17-11-12-17)14-28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,25-/m0/s1
• InChI Key： GBIKOYFPWWQQQF-LYIYLXCWSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid

Introduction to (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic Acid (CAS No. 2648917-56-8)

(2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS No. 2648917-56-8) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cys(Trt)-OH in its protected form, is a key intermediate in the synthesis of peptides and proteins, particularly those involving cysteine residues.

The structure of (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid features a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an essential tool for the sequential addition of amino acids to form peptides.

Recent advancements in the field of peptide chemistry have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-Cys(Trt)-OH in the synthesis of cyclic peptides with enhanced biological activity and stability. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

The cyclopropyl group in (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid adds unique conformational constraints to the molecule, which can influence its binding properties and biological activity. This structural feature has been exploited in the design of peptidomimetics, which are small molecule analogs that mimic the structure and function of peptides. Peptidomimetics have gained attention for their potential as therapeutic agents due to their improved pharmacokinetic properties compared to native peptides.

In addition to its role in peptide synthesis, (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid has also been investigated for its use in chemical biology research. A recent study published in Chemical Science explored the application of this compound in the development of probes for studying protein-protein interactions. The unique structural features of this compound make it an ideal candidate for designing molecules that can selectively bind to specific protein targets.

The synthesis of (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the cyclopropyl and methyl groups. The final step involves deprotection to yield the desired product. The efficiency and purity of this synthesis process are critical for ensuring the quality and consistency of the final product.

In terms of safety and handling, it is important to note that while (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling, and storage conditions should be controlled to maintain stability and prevent degradation.

The future prospects for (2S)-2-3-cyclopropyl-4-{(9H-fluoren-9-yloxycarbonyl}amino)butanamido)-3-methylbutanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and expanding its applications in drug discovery and chemical biology. As new techniques and methodologies are developed, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.